5-acetyl-6-methyl-4-(3-nitrophenyl)-3,4-dihydro-2(1H)-pyrimidinone

• IUPAC Name: 5-acetyl-6-methyl-4-(3-nitrophenyl)-3,4-dihydro-1H-pyrimidin-2-one
• InChI: InChI=1S/C13H13N3O4/c1-7-11(8(2)17)12(15-13(18)14-7)9-4-3-5-10(6-9)16(19)20/h3-6,12H,1-2H3,(H2,14,15,18)
• InChI Key: QIUHJWKJZMKSMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC(=CC=C2)[N+](=O)[O-])C(=O)C
• Molecular Formula: C13H13N3O4
• DSSTOX Substance ID: DTXSID10385658
• Molecular Weight: 275.26 g/mol
• CAS RN: 105402-31-1

Description

Synthesis Analysis

The synthesis of 5-acetyl-6-methyl-4-(3-nitrophenyl)-3,4-dihydro-2(1H)-pyrimidinones is typically achieved through the Biginelli reaction, which involves the condensation of acetylacetone, aromatic aldehydes, and urea. The process is notable for its efficiency in constructing the pyrimidinone scaffold, which is further modified to introduce the 3-nitrophenyl group (Yarim et al., 1999).

Molecular Structure Analysis

Detailed structural elucidation of 5-acetyl-6-methyl-4-(3-nitrophenyl)-3,4-dihydro-2(1H)-pyrimidinone derivatives is conducted using various spectroscopic techniques, including UV, IR, 1H NMR, 13C NMR, mass spectra, and elementary analysis. These studies confirm the presence of the nitrophenyl group and the overall molecular framework, providing insights into the compound's molecular conformation and electronic structure (Savant et al., 2015).

Chemical Reactions and Properties

This compound participates in various chemical reactions, including acylation, which modifies its physical and chemical properties. These reactions are crucial for exploring the compound's potential applications in synthetic and medicinal chemistry (Steinlin & Vasella, 2009).

Physical Properties Analysis

The physical properties of this compound, such as solubility, melting point, and crystalline structure, are influenced by its molecular composition and arrangement. X-ray diffraction studies offer valuable information on the crystal structure, highlighting the interactions and arrangement of molecules within the crystal lattice (Lysov et al., 2000).

Future Directions

The future research directions for this compound could include studying its potential biological activities, such as its potential as a corrosion inhibitor or enzyme inhibitor, and further investigating its physical and chemical properties.